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Compound of Interest

Compound Name: Mixogen

CAS No.: 62963-82-0

Cat. No.: B1230609

Get Quote

A technical overview of the components, mechanisms of action, and therapeutic applications of

the pharmaceutical preparation known as Mixogen.

Introduction:

The term "Mixogen" refers not to a single novel chemical entity, but rather to a brand name for

pharmaceutical products containing a combination of estrogenic and androgenic hormones.

These preparations are primarily utilized in hormone replacement therapy (HRT) to alleviate

symptoms associated with menopause. This guide provides a technical overview of the

constituent compounds within Mixogen, their established mechanisms of action, and their

clinical applications. Due to the nature of Mixogen as a combination of well-established

hormones, this document will focus on the properties of its individual components rather than a

"discovery and synthesis" narrative of a singular "Mixogen compound."

I. Composition of Mixogen Formulations
Mixogen is available in both tablet and injectable formulations, with variations in the specific

hormonal agents used.
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Table 1: Composition of Common Mixogen Formulations

Formulation Estrogenic Component Androgenic Component

Mixogen Tablet
Ethinyl Estradiol (0.004 mg)[1]

[2][3]

Methyltestosterone (3.6 mg)[1]

[2][3]

Mixogen Injection Oestradiol Benzoate (1 mg)[4]
Testosterone Isocaproate (40

mg)[4]

Oestradiol Phenylpropionate (4

mg)[4]

Testosterone Phenylpropionate

(40 mg)[4]

Testosterone Propionate (20

mg)[4]

II. Mechanism of Action
The therapeutic effects of Mixogen are derived from the synergistic actions of its estrogenic

and androgenic components, which act on their respective nuclear hormone receptors to

regulate gene expression.[5][6]

A. Estrogenic Component (Ethinyl Estradiol / Oestradiol
Esters)
Ethinyl estradiol, a synthetic estrogen, and the oestradiol esters found in the injectable

formulation, are potent agonists of the estrogen receptors (ERα and ERβ).

Signaling Pathway of Estrogenic Action:
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Prepare Receptor Lysate
(e.g., from cells overexpressing ER or AR)

Incubate Receptor with Radiolabeled Ligand
and varying concentrations of Test Compound
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(e.g., via filtration)

Measure Radioactivity of Bound Ligand

Analyze Data to Determine IC50/Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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